Cas no 2137817-93-5 (2-Oxo-1H-quinoxaline-6-sulfonyl fluoride)

• Product Name: 2-Oxo-1H-quinoxaline-6-sulfonyl fluoride
• CAS No: 2137817-93-5
• MF: C₈H₅FN₂O₃S
• MW: 228.200303792953
• CID: 5408393
• PubChem ID: 154832128
• Update Time: 2025-06-07

2-Oxo-1H-quinoxaline-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1,2-dihydroquinoxaline-6-sulfonyl fluoride
• 2-Oxo-1H-quinoxaline-6-sulfonyl fluoride
• EN300-728307
• Z2907434648
• 2137817-93-5

• Inchi： 1S/C8H5FN2O3S/c9-15(13,14)5-1-2-6-7(3-5)10-4-8(12)11-6/h1-4H,(H,11,12)
• InChI Key： ALGJXPNOQYUEED-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N=CC(N2)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 228.00049136g/mol
• Monoisotopic Mass: 228.00049136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84Ų

Additional information on 2-Oxo-1H-quinoxaline-6-sulfonyl fluoride

Introduction to 2-Oxo-1H-quinoxaline-6-sulfonyl fluoride (CAS No. 2137817-93-5)

2-Oxo-1H-quinoxaline-6-sulfonyl fluoride, with the CAS number 2137817-93-5, is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoxaline core and a sulfonyl fluoride functional group. These attributes make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The quinoxaline scaffold, a heterocyclic compound consisting of two benzene rings fused with a pyrazine ring, is known for its diverse biological activities, including antibacterial, antifungal, and anticancer properties. The presence of the sulfonyl fluoride group in 2-Oxo-1H-quinoxaline-6-sulfonyl fluoride further enhances its reactivity and versatility, making it an attractive candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 2-Oxo-1H-quinoxaline-6-sulfonyl fluoride in the synthesis of targeted drug delivery systems. For instance, researchers at the University of California, San Francisco, have reported the use of this compound as a key intermediate in the development of prodrugs designed to improve the pharmacokinetic properties and reduce the side effects of existing drugs. The sulfonyl fluoride group can be selectively cleaved under specific conditions, releasing the active drug moiety at the desired site of action.

In addition to its applications in drug development, 2-Oxo-1H-quinoxaline-6-sulfonyl fluoride has also been explored for its potential in imaging agents. A study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize fluorescent probes for cellular imaging. The quinoxaline core provides strong fluorescence properties, while the sulfonyl fluoride group allows for site-specific labeling and conjugation to biomolecules.

The synthetic accessibility of 2-Oxo-1H-quinoxaline-6-sulfonyl fluoride has been well-documented in various chemical literature. One common synthetic route involves the reaction of 6-chloroquinoxaline-2(1H)-one with sulfuryl fluoride (SO₂F₂) under controlled conditions. This method yields high purity and good yields, making it suitable for large-scale production and industrial applications.

Safety and handling considerations are crucial when working with 2-Oxo-1H-quinoxaline-6-sulfonyl fluoride. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and following standard laboratory safety protocols.

In conclusion, 2-Oxo-1H-quinoxaline-6-sulfonyl fluoride (CAS No. 2137817-93-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an essential building block for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.